Cas no 939990-13-3 (5-chloro-1-fluoro-2-iodo-3-methylbenzene)

• Product Name: 5-chloro-1-fluoro-2-iodo-3-methylbenzene
• CAS No: 939990-13-3
• MF: C₇H₅ClFI
• MW: 270.470476865768
• MDL: MFCD16817666
• CID: 2852768
• PubChem ID: 50998612
• Update Time: 2025-04-21

5-chloro-1-fluoro-2-iodo-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 939990-13-3
• DTXSID70679323
• 5-Chloro-3-fluoro-2-iodotoluene
• 5-chloro-1-fluoro-2-iodo-3-methylbenzene

• MDL： MFCD16817666
• Inchi： 1S/C7H5ClFI/c1-4-2-5(8)3-6(9)7(4)10/h2-3H,1H3
• InChI Key： QZCKTTLCZDIDOP-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1C)Cl)F

Computed Properties

• Exact Mass: 269.91085g/mol
• Monoisotopic Mass: 269.91085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes